3-(3-chlorophenyl)-2-[(3-fluorophenyl)methylsulfanyl]-5H-pyrimido[5,4-b]indol-4-one

• IUPAC Name: 3-(3-chlorophenyl)-2-[(3-fluorophenyl)methylsulfanyl]-5H-pyrimido[5,4-b]indol-4-one
• InChI: InChI=1S/C23H15ClFN3OS/c24-15-6-4-8-17(12-15)28-22(29)21-20(18-9-1-2-10-19(18)26-21)27-23(28)30-13-14-5-3-7-16(25)11-14/h1-12,26H,13H2
• InChI Key: MIZZOCGVCKMQRH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C(N2)C(=O)N(C(=N3)SCC4=CC(=CC=C4)F)C5=CC(=CC=C5)Cl
• Molecular Formula: C23H15ClFN3OS
• Molecular Weight: 435.9 g/mol

Description

3-(3-chlorophenyl)-2-[(3-fluorophenyl)methylsulfanyl]-5H-pyrimido[5,4-b]indol-4-one is a useful research compound. Its molecular formula is C23H15ClFN3OS and its molecular weight is 435.9. The purity is usually 95%.
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Scientific Research Applications

Transparent Aromatic Polyimides

Transparent polyimides derived from thiophenyl-substituted benzidines, including compounds with chlorophenyl and fluorophenyl groups, have been synthesized, demonstrating high refractive indices and small birefringence. These materials possess good thermomechanical stabilities, indicating their potential use in optoelectronic applications (Tapaswi et al., 2015).

Crystal Structure of Nuarimol

The crystal structure of nuarimol, a pyrimidine fungicide, reveals significant insights into molecular interactions and structural integrity. This study can inform the design of fungicides and related compounds with enhanced efficacy and stability (Kang et al., 2015).

Synthesis of Amino-5-arylsulfonylpyrimidines

Research into the synthesis of various 4-amino-5-arylsulfonylpyrimidines, via reactions involving chlorophenylsulfonyl and fluorophenylsulfonyl groups, underscores the potential of these compounds in medicinal chemistry and drug development (Santilli et al., 1971).

Green-emitting Iridium(III) Complexes

Studies on iridium(III) complexes containing sulfanyl- or sulfone-functionalized cyclometallating ligands demonstrate the impact of such modifications on photophysical properties. These findings have implications for the development of new materials for optoelectronic devices (Constable et al., 2014).

Docking Studies and Crystal Structure

The docking studies and crystal structure analysis of tetrazole derivatives reveal how molecular interactions can influence the efficacy of compounds as COX-2 inhibitors, highlighting the relevance of such investigations in drug discovery (Al-Hourani et al., 2015).